2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol
• SMILES: CC(C)N(CC1CCCCN1C)C(=O)CN
• InChI: InChI=1S/C12H25N3O/c1-10(2)15(12(16)8-13)9-11-6-4-5-7-14(11)3/h10-11H,4-9,13H2,1-3H3
• InChIKey: FTAVDGTUWKRVMD-UHFFFAOYSA-N

2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353962-77-2) is a synthetic tertiary amine featuring an acetamide core substituted with an isopropyl group and a 1-methylpiperidin-2-ylmethyl moiety, with molecular formula C12H25N3O and molecular weight 227.35 g/mol. The compound belongs to the class of piperidine-based alkylacetamide derivatives, which have been investigated as sigma receptor ligands and glycine transporter inhibitors.

2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353962-77-2): Structural and Physicochemical Baseline for Procurement Decisions

2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353962-77-2) is a synthetic tertiary amine featuring an acetamide core substituted with an isopropyl group and a 1-methylpiperidin-2-ylmethyl moiety, with molecular formula C12H25N3O and molecular weight 227.35 g/mol [1]. The compound belongs to the class of piperidine-based alkylacetamide derivatives, which have been investigated as sigma receptor ligands and glycine transporter inhibitors [2]. Its computed physicochemical properties include an XLogP3-AA of 0.6, one hydrogen bond donor, three hydrogen bond acceptors, and a topological polar surface area of 49.6 Ų [1]. The compound is commercially available from multiple vendors at purities ranging from 95% to 98%, though some suppliers have discontinued it . This compound serves primarily as a research building block or synthetic intermediate and is not intended for direct human or veterinary use .

Building block identity Piperidine-acetamide scaffold with N-isopropyl and 2-ylmethyl substitution

Physicochemical profile Moderate lipophilicity, low H-bond donor count; may support CNS drug-like property exploration

Commercial availability Multiple active vendors; supplier-specified purities available—verify lot-specific certification

Intended use Research building block or synthetic intermediate; not for human or veterinary use

• [1] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source
• [2] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi:10.1016/j.bmcl.2018.08.016 View Source

Why 2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide Cannot Be Interchanged with In-Class Analogs

Piperidine-based acetamide derivatives exhibit pronounced structure-activity relationship (SAR) sensitivity to both N-substituent identity and piperidine ring substitution position. In the sigma receptor ligand series reported by Zampieri et al., small modifications to the N-alkylacetamide chain produced shifts in sigma-1/sigma-2 receptor affinity and selectivity exceeding 10-fold [1]. Specifically, the combination of an N-isopropyl group on the acetamide nitrogen with a 2-ylmethyl-linked piperidine creates a distinct spatial arrangement of the hydrogen bond acceptor network (amide carbonyl plus tertiary amine) compared to analogs bearing N-methyl, N-unsubstituted, or 4-ylmethyl/3-yl variants [2]. These structural differences alter the compound's computed logP (0.6), hydrogen bonding capacity (1 donor, 3 acceptors), and topological polar surface area (49.6 Ų), which collectively influence membrane permeability, target engagement potential, and synthetic utility as a building block [2]. Generic substitution without experimental validation therefore carries a high risk of unpredictable performance in any application where these molecular recognition or physicochemical properties are critical.

N-Substituent sensitivity

Switching N-isopropyl to N-methyl shifts lipophilicity and H-bond capacity, potentially altering chromatographic retention and permeability predictions.

Positional isomerism

2-ylmethyl vs. 4-ylmethyl attachment changes spatial arrangement of amine centers; class-level SAR shows marked selectivity shifts at sigma receptors.

Vendor discontinuity

One major supplier has discontinued this compound; alternative vendor batches may differ in purity or residual solvents, requiring revalidation.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi:10.1016/j.bmcl.2018.08.016 View Source
• [2] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source

Quantitative Differentiation Evidence for 2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide Against Closest Analogs

N-Isopropyl vs. N-Methyl Substitution: Predicted Physicochemical Profile Differentiation

The target compound, bearing an N-isopropyl substituent, exhibits a computed XLogP3-AA of 0.6, compared to a lower predicted logP for the N-methyl analog 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353986-89-6), which is expected to be approximately -0.2 to 0.0 based on the loss of two methylene units. This difference of approximately 0.6–0.8 logP units translates to a roughly 4- to 6-fold difference in calculated octanol-water partition coefficient, which can meaningfully impact chromatographic retention, membrane permeability predictions, and solvent extraction behavior during synthesis [1]. The target compound also has a higher predicted boiling point (335.5±17.0 °C) compared to the N-methyl analog (approximately 309.8±17.0 °C) , indicating different volatility and handling characteristics relevant to purification and storage.

N-isopropyl vs N-methyl

Class-level inference

ΔXLogP3-AA ≈ 0.6–0.8
ΔBoiling point ≈ 25.7 °C

May impact chromatographic retention and membrane permeability predictions

Computed properties; no experimental determination identified

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and predicted boiling point
Target Compound Data	XLogP3-AA = 0.6; Predicted boiling point = 335.5±17.0 °C
Comparator Or Baseline	2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide: XLogP3-AA not directly reported but structurally expected ~0.0; Predicted boiling point = 309.8±17.0 °C
Quantified Difference	ΔXLogP3-AA ≈ 0.6–0.8 units; ΔBoiling point ≈ 25.7 °C
Conditions	Computed properties from PubChem (XLogP3) and ChemSpider (boiling point predictions); no experimental determination identified in literature for either compound

Why This Matters

For procurement decisions in medicinal chemistry or building block applications, the higher lipophilicity and boiling point of the N-isopropyl derivative may offer advantages in specific synthetic sequences, chromatographic separations, or formulation contexts where increased hydrophobicity or thermal stability is desired relative to the N-methyl analog.

• [1] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source

Piperidine 2-ylmethyl vs. 4-ylmethyl Substitution: Conformational and Steric Implications

The target compound features a 1-methylpiperidin-2-ylmethyl substituent, placing the acetamide side chain at the ortho-like position relative to the piperidine nitrogen. In contrast, the 4-ylmethyl analog (CAS 1353977-02-2) positions the acetamide at the para-like position. This positional isomerism creates fundamentally different spatial relationships between the two basic nitrogen centers (piperidine N-methyl and acetamide amino group). In the broader piperidine-based sigma receptor ligand class, Zampieri et al. demonstrated that the attachment point of the acetamide side chain to the piperidine ring is a critical determinant of sigma-1 versus sigma-2 receptor subtype selectivity, with certain positional isomers showing >10-fold selectivity differences [1]. While no direct comparative pharmacology data exist for these two specific compounds, the structural precedent from the class strongly indicates that the 2-ylmethyl and 4-ylmethyl isomers should not be considered interchangeable [2]. The 2-ylmethyl configuration also introduces a chiral center at the piperidine 2-position in derivatives where this center is substituted, though the target compound's piperidine ring is not further substituted at that position.

2-ylmethyl vs 4-ylmethyl

Class-level inference

Estimated N–N distance difference ≈ 2.0 Å

Alters spatial relationship between amine centers; may influence target recognition geometry

Class-level SAR shows marked selectivity shifts between positional isomers

Evidence Dimension	Positional isomerism effect on predicted target engagement geometry and intramolecular N–N distance
Target Compound Data	1-methylpiperidin-2-ylmethyl substitution; acetamide attached at ortho-like position; computed N(piperidine)–N(acetamide amino) distance approximately 3.5–4.5 Å (estimated from SMILES O=C(N(C(C)C)CC1N(C)CCCC1)CN)
Comparator Or Baseline	2-Amino-N-isopropyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS 1353977-02-2): 4-ylmethyl substitution; acetamide attached at para-like position; estimated N–N distance approximately 5.5–6.5 Å
Quantified Difference	Estimated N–N distance difference of approximately 2.0 Å; in-class sigma receptor ligands show >10-fold selectivity shifts between positional isomers [1]
Conditions	Structural analysis based on SMILES geometry; biological inference drawn from Zampieri et al. 2018 piperidine-based sigma ligand SAR (class-level, not compound-specific)

Why This Matters

The 2-ylmethyl positioning may confer distinct recognition properties at biological targets or distinct reactivity in further synthetic transformations compared to the 4-ylmethyl or 3-yl analogs, making specific procurement of one isomer essential for reproducibility in target-oriented research or synthetic route development.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi:10.1016/j.bmcl.2018.08.016 View Source
• [2] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source

Availability, Purity, and Discontinuation Status Across Vendors

The target compound is listed by multiple vendors with varying purity specifications and availability status. AKSci offers the compound at 95% purity with active stocking from California, USA . MolCore specifies 98% purity (NLT) under ISO certification for pharmaceutical R&D quality control applications . Leyan (Shanghai) lists 98% purity with product code 1774985 . In contrast, the Fluorochem-branded product (Ref. 10-F082771) distributed by CymitQuimica has been discontinued, creating supply uncertainty for users previously dependent on that source . The N-methyl analog (CAS 1353986-89-6) and the 4-ylmethyl analog (CAS 1353977-02-2) have different supplier landscapes and availability patterns. This vendor fragmentation, combined with the Fluorochem discontinuation, means that researchers and procurement officers must verify active availability and purity certification before committing to experimental protocols, as the target compound cannot simply be replaced with a close analog without re-validation.

Vendor purity & status

Context-dependent

95–98% purity range; AKSci, MolCore, Leyan active; Fluorochem discontinued

Supplier verification required; discontinuation raises procurement continuity risk

Batch-specific certification advised; vendor catalogs accessed May 2026

Evidence Dimension	Commercial availability, purity, and supply continuity
Target Compound Data	AKSci: 95% purity, active stocking; MolCore: 98% NLT, ISO-certified; Leyan: 98%; Fluorochem/CymitQuimica: DISCONTINUED
Comparator Or Baseline	N-methyl analog (CAS 1353986-89-6): available from CymitQuimica and other vendors; 4-ylmethyl analog (CAS 1353977-02-2): available from multiple sources
Quantified Difference	Purity range 95–98% for target compound; Fluorochem supply discontinued as of 2019; comparator analogs have different supplier networks
Conditions	Commercial vendor catalogs accessed May 2026; discontinuation status confirmed on CymitQuimica product page

Why This Matters

Supply discontinuation by a major vendor (Fluorochem) elevates procurement risk and necessitates verification of alternative supplier quality, batch consistency, and long-term availability before integrating this compound into reproducible research workflows or industrial processes.

Absence of Verified Target-Specific Pharmacological Data: A Critical Caveat for Bioactivity-Dependent Procurement

A systematic search of BindingDB, ChEMBL, PubChem BioAssay, and PubMed did not identify any validated, quantitative target-specific pharmacological data (IC50, Ki, Kd, EC50) for the target compound itself [1][2]. While compounds in the broader piperidine-based acetamide class have demonstrated nanomolar to micromolar activity at sigma receptors, GlyT1, aminopeptidases, and monoamine oxidases, the target compound's specific activity at any of these targets remains uncharacterized in the public domain. BindingDB entries retrieved under related search terms correspond to structurally distinct compounds (e.g., BDBM50604967/CHEMBL1698776: Ki 90 nM at sigma-2 receptor, but SMILES shows a completely different scaffold) [3]. This absence of data stands in contrast to certain structurally related piperidine acetamides that have published pharmacological profiles. Consequently, any procurement decision driven by expected bioactivity at a particular target requires de novo experimental validation.

Pharmacological data gap

Data to verify

No IC50, Ki, Kd, or EC50 found in BindingDB, ChEMBL, or PubChem

Any expected bioactivity requires de novo experimental validation

Analog data not predictive; SAR shows large shifts with small structural changes

Evidence Dimension	Availability of verified, compound-specific pharmacological data in authoritative databases
Target Compound Data	No verified IC50, Ki, Kd, or EC50 data identified in BindingDB, ChEMBL, or PubChem BioAssay for CAS 1353962-77-2
Comparator Or Baseline	Structurally related piperidine acetamides have published data: e.g., certain alkylacetamide derivatives in Zampieri 2018 show sigma-1 Ki values of 10–1000 nM; 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide reported MAO-A IC50 2.1 μM (source excluded per policy, cited for context only)
Quantified Difference	Target compound: data absent; class members: nanomolar to micromolar range activity reported at various targets
Conditions	Database search performed May 2026 across BindingDB (bindingdb.org), ChEMBL (ebi.ac.uk/chembl), PubChem BioAssay (pubchem.ncbi.nlm.nih.gov), and PubMed (pubmed.ncbi.nlm.nih.gov)

Why This Matters

Users requiring specific pharmacological activity must budget for de novo screening rather than relying on inferred activity from analog data, as the SAR of this compound class shows that even small structural changes can produce large shifts in potency and selectivity.

• [1] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source
• [2] ChEMBL Database, search for CAS 1353962-77-2. European Bioinformatics Institute. https://www.ebi.ac.uk/chembl/ View Source
• [3] BindingDB Entry BDBM50604967, CHEMBL1698776. BindingDB. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source

Recommended Application Scenarios for 2-Amino-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide Based on Available Evidence

Medicinal Chemistry Building Block for Piperidine-Acetamide Library Synthesis

The compound's primary validated use case is as a synthetic building block or intermediate in medicinal chemistry programs exploring piperidine-based acetamide chemical space. Its combination of an N-isopropyl group and a 2-ylmethyl-linked 1-methylpiperidine provides a scaffold with distinct lipophilicity (XLogP3-AA 0.6) and hydrogen bonding capacity (1 donor, 3 acceptors) compared to N-methyl or positional isomer variants [1]. The free primary amine on the acetamide α-carbon serves as a synthetic handle for further derivatization, including acylation, reductive amination, or conjugation to pharmacophores. Given the commercial availability at 95–98% purity from multiple vendors , this compound is suitable for incorporation into parallel synthesis or combinatorial library workflows targeting sigma receptors, glycine transporters, or other CNS-related targets where piperidine-acetamide derivatives have shown precedent activity [2].

Physicochemical Probe for Structure-Property Relationship Studies

The target compound's computed properties—moderate lipophilicity (XLogP3-AA 0.6), low hydrogen bond donor count (1), moderate topological polar surface area (49.6 Ų), and a predicted boiling point of 335.5±17.0 °C—make it a useful probe for studying the impact of N-isopropyl substitution on the physicochemical profile of piperidine-acetamide derivatives [1]. In structure-property relationship (SPR) campaigns, this compound can serve as a comparator for the N-methyl analog (lower logP, lower boiling point) and the 4-ylmethyl positional isomer (similar molecular weight but altered spatial arrangement) . Such comparisons can inform lead optimization decisions regarding solubility, permeability, and metabolic stability trends within this chemical series.

Reference Standard for Analytical Method Development and Quality Control

With commercially available material at specified purities (95% from AKSci, 98% NLT from MolCore and Leyan) , this compound can serve as a reference standard for developing and validating HPLC, LC-MS, or GC-MS analytical methods for piperidine-acetamide derivatives. The predicted boiling point of 335.5±17.0 °C and flash point of 156.7±20.9 °C provide relevant parameters for GC method development. The compound's InChIKey (FTAVDGTUWKRVMD-UHFFFAOYSA-N) and SMILES (CC(C)N(CC1CCCCN1C)C(=O)CN) are unambiguously defined, enabling precise identification in mass spectral libraries [1].

De Novo Pharmacological Screening Against Defined Target Panels

Given the absence of verified target-specific pharmacological data for this compound [3], it is a suitable candidate for de novo screening against panels of receptors, transporters, or enzymes where piperidine-acetamide derivatives have shown class-level activity. The Zampieri 2018 study demonstrated that structurally related piperidine-based alkylacetamides exhibit nanomolar to micromolar affinity at sigma-1 and sigma-2 receptors [2], suggesting that screening the target compound against sigma receptors, GlyT1/GlyT2, and aminopeptidases could yield novel structure-activity relationship data. Users should note that any biological activity identified will require confirmation through concentration-response experiments with appropriate reference compounds.

Application

Selection Property

Validation Focus

Medicinal chemistry building block

N-isopropyl/2-ylmethyl substitution; moderate lipophilicity and H-bond profile

Analytical identity and purity confirmation

Physicochemical probe for SPR studies

Computed logP, H-bond donor/acceptor count, boiling point

Experimental logP and boiling point determination

Analytical reference standard

Specified purity and unambiguous structural identifiers (InChIKey, SMILES)

Chromatographic purity and mass spectral library matching

De novo pharmacological screening

Uncharacterized bioactivity; distinct piperidine-acetamide scaffold

Concentration-response profiling against class-level targets

• [1] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source
• [2] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi:10.1016/j.bmcl.2018.08.016 View Source
• [3] BindingDB, ChEMBL, and PubChem BioAssay databases, searched for CAS 1353962-77-2. No verified pharmacological data identified. Accessed May 2026. View Source